Cas no 88001-79-0 (Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-)
![Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/88001-79-0x500.png)
88001-79-0 structure
Product name:Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-
Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-
- (2,4,6-t-Bu3C6H2)PS2
- DTXSID90583236
- (2,4,6-Tri-tert-butylphenyl)-lambda~5~-phosphanedithione
- 88001-79-0
-
- Inchi: InChI=1S/C18H29PS2/c1-16(2,3)12-10-13(17(4,5)6)15(19(20)21)14(11-12)18(7,8)9/h10-11H,1-9H3
- InChI Key: INUBJZRXYDYRDE-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)P(=S)=S)C(C)(C)C
Computed Properties
- Exact Mass: 340.14483027g/mol
- Monoisotopic Mass: 340.14483027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 64.2Ų
Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]- Related Literature
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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